Cas no 338417-21-3 (N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine)

• Product Name: N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine
• CAS No: 338417-21-3
• MF: C₉H₉Cl₂N₅
• MW: 258.107258558273
• MDL: MFCD00127444
• CID: 5224210
• Update Time: 2026-03-07

N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,4-DICHLOROPHENYL)-1H-1,2,3,4-TETRAAZOL-5-YL]-N,N-DIMETHYLAMINE
• 1-(2,4-DICHLOROPHENYL)-N,N-DIMETHYL-1H-1,2,3,4-TETRAAZOL-5-AMINE
• 1-(2,4-dichlorophenyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine
• 1H-Tetrazol-5-amine, 1-(2,4-dichlorophenyl)-N,N-dimethyl-
• 1-(2,4-dichlorophenyl)-N,N-dimethyltetrazol-5-amine
• Oprea1_803065
• MLS000694717
• HMS2605G07
• SMR000333026
• N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine

• MDL： MFCD00127444
• Inchi： 1S/C9H9Cl2N5/c1-15(2)9-12-13-14-16(9)8-4-3-6(10)5-7(8)11/h3-5H,1-2H3
• InChI Key： WBZQTKUAJZBNIN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=NN=N1)N(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.9
• Topological Polar Surface Area: 46.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine

Comprehensive Overview of N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine (CAS No. 338417-21-3)

The compound N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine (CAS No. 338417-21-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a 1,2,3,4-tetrazole core substituted with a 2,4-dichlorophenyl group and a dimethylamine moiety, making it a subject of interest for researchers exploring novel heterocyclic compounds. Its molecular formula and precise structure have been well-characterized, contributing to its growing prominence in scientific literature.

One of the key reasons for the rising interest in CAS No. 338417-21-3 is its potential role in pharmaceutical research. Tetrazole derivatives, including this compound, are known for their bioisosteric properties, often serving as carboxylic acid substitutes in drug design. Researchers are actively investigating whether N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine could exhibit similar characteristics, potentially leading to new therapeutic agents. This aligns with current trends in medicinal chemistry, where there's a strong focus on developing novel heterocyclic scaffolds for drug discovery.

In the realm of material science, compounds containing the 1,2,3,4-tetrazole ring system have shown promise due to their thermal stability and energetic properties. While 338417-21-3 isn't classified as hazardous, its structural features make it an interesting candidate for studying new materials with specific electronic or optical properties. This is particularly relevant given the current industry demand for advanced functional materials in electronics and energy storage applications.

The synthesis of N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine typically involves multi-step organic reactions, with careful attention to the introduction of the 2,4-dichlorophenyl substituent and subsequent dimethylamination. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such compounds, addressing growing environmental concerns in chemical manufacturing.

Analytical characterization of CAS No. 338417-21-3 employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The availability of high-quality analytical data for this substance has facilitated its adoption in various experimental studies.

From a commercial perspective, N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine remains a specialty chemical with limited but growing market demand. Suppliers typically offer it in research quantities, catering primarily to academic institutions and pharmaceutical R&D departments. The compound's pricing and availability reflect its status as a low-volume high-value chemical intermediate.

Regulatory aspects surrounding 338417-21-3 are relatively straightforward, as it doesn't fall under restricted categories. However, researchers working with this compound should follow standard laboratory safety protocols, particularly when handling chlorinated aromatic compounds. Proper personal protective equipment and ventilation are recommended during experimental work.

Future research directions for this compound may include exploring its potential as a ligand in coordination chemistry or investigating its behavior in various solvent systems. The presence of both nitrogen-rich heterocycle and aromatic chlorine atoms makes N-[1-(2,4-dichlorophenyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine particularly interesting for studying molecular interactions and reactivity patterns.

In conclusion, CAS No. 338417-21-3 represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of structural features continues to attract research interest, particularly in contexts where novel molecular architectures are valued. As synthetic methodologies advance and analytical techniques improve, our understanding of this compound's properties and potential uses will undoubtedly expand.